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Compound of Interest

Compound Name: cis-4-Methoxypyrrolidin-3-amine

Cat. No.: B14766668

Get Quote

Part 1: Executive Technical Summary
The 3-amino-4-methoxypyrrolidine scaffold represents a "privileged structure" in medicinal

chemistry. It introduces defined stereochemistry and polarity into drug candidates without

significantly increasing lipophilicity (cLogP), a critical factor in improving oral bioavailability and

metabolic stability.

Unlike its 3-amino-pyrrolidine parent, the addition of the 4-methoxy group serves two specific

mechanistic functions:

Electronic Modulation: It lowers the pKa of the adjacent amine via inductive effects,

potentially altering the binding kinetics in the ATP-binding pocket of kinases.

Conformational Locking: The methoxy group induces specific ring puckering (endo/exo

envelope conformations) through the gauche effect, pre-organizing the molecule for receptor

binding.

Primary Applications:

JAK3/JAK1 Inhibitors: Used to target the solvent-exposed regions of the kinase domain.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14766668#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14766668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antibacterials: A core substituent in C-7 functionalized fluoroquinolones (e.g., Moxifloxacin

analogs) to overcome resistance.

GPCR Ligands: Enhances selectivity by exploiting specific chiral pockets.

Part 2: Stereochemical Matrix & Commercial
Availability
The biological activity of this scaffold is strictly governed by its stereochemistry. Researchers

must distinguish between the cis (syn) and trans (anti) diastereomers.

Availability Dashboard
Configuration IUPAC Name CAS Number

Availability
Status

Primary
Precursor

(3R, 4S)

tert-butyl

(3R,4S)-3-amino-

4-

methoxypyrrolidi

ne-1-carboxylate

121242-20-4
High

(Commodity)

L-Tartaric Acid /

L-Aspartic Acid

(3S, 4R)

tert-butyl

(3S,4R)-3-amino-

4-

methoxypyrrolidi

ne-1-carboxylate

429673-79-0 Medium D-Tartaric Acid

(3R, 4R)

tert-butyl

(3R,4R)-3-

amino-4-

methoxypyrrolidi

ne-1-carboxylate

1268511-99-4 Low (Custom)
trans-4-Hydroxy-

L-proline

(3S, 4S)

tert-butyl

(3S,4S)-3-amino-

4-

methoxypyrrolidi

ne-1-carboxylate

1001635-01-3 Medium
cis-4-Hydroxy-D-

proline
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Sourcing Insight: The (3R,4S) isomer (trans) is the most widely accessible due to its derivation

from abundant L-tartaric acid. The cis-isomers often require inversion steps (Mitsunobu) or less

common starting materials, driving up cost and lead time.

Part 3: Synthetic Accessibility & Logic
To ensure scientific integrity, one must understand how these blocks are made to predict

impurities (e.g., enantiomeric excess, regioisomers).

Pathway A: The Chiral Pool Route (Tartaric Acid)
Best for: Large-scale, high optical purity of trans-isomers.

Cyclization: L-Tartaric acid is converted to a benzyl-protected pyrrolidine-2,5-dione.

Reduction: The carbonyls are reduced to yield the pyrrolidine ring.

Functionalization: Selective manipulation of the hydroxyl groups allows for the introduction of

the azide (amine precursor) and methoxy group.

Pathway B: The Epoxide Opening Route (3-Pyrroline)
Best for: Rapid access to racemic mixtures or when specific chiral catalysts are available.

Epoxidation: N-Boc-3-pyrroline is epoxidized (mCPBA) to the meso-epoxide.

Ring Opening: Nucleophilic attack by azide (NaN3) opens the ring to the trans-azido alcohol.

Resolution: Requires chiral HPLC or enzymatic resolution if a single enantiomer is needed.

Pathway C: The Hydroxyproline Route
Best for: (3R,4R) and (3S,4S) cis-isomers.

Decarboxylation:trans-4-Hydroxy-L-proline is decarboxylated (often via Barton or oxidative

methods) to 3-hydroxypyrrolidine.

Inversion: A Mitsunobu reaction inverts the stereocenter to install the amine or methoxy

group in the cis relationship.
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Visualization: Synthetic Decision Tree
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Figure 1: Synthetic logic flow for selecting the optimal starting material based on desired

stereochemistry and scale.

Part 4: Self-Validating Experimental Protocol
Protocol: Regioselective O-Methylation of (3R,4S)-3-(Boc-amino)-4-hydroxypyrrolidine.

Objective: To install the 4-methoxy group without racemizing the sensitive C3/C4 centers or

methylating the carbamate nitrogen.

Mechanism: This protocol uses a mild phase-transfer condition (Ag2O/MeI) or controlled NaH

alkylation to prevent N-methylation of the Boc group, which is a common failure mode in

standard Williamson ether synthesis.

Step-by-Step Methodology
Preparation: Dissolve tert-butyl (3R,4S)-3-(tert-butoxycarbonylamino)-4-hydroxypyrrolidine-1-

carboxylate (1.0 eq) in anhydrous DMF (0.2 M).

Why: DMF promotes the nucleophilicity of the alkoxide. Double Boc protection (on the

exocyclic amine) or Cbz/Boc orthogonality is recommended to prevent side reactions.

Activation: Cool to 0°C. Add Sodium Hydride (60% dispersion in oil, 1.2 eq) portion-wise.

Validation: Observe H2 gas evolution.[1] Stir for 30 mins. A clear solution indicates

complete deprotonation of the hydroxyl group.
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Alkylation: Add Iodomethane (MeI, 1.5 eq) dropwise via syringe.

Critical Control: Maintain temperature < 5°C to avoid methylation of the Boc-nitrogen

(though sterically hindered, it can occur at high temps).

Quench & Workup: After 2 hours, quench with saturated aqueous NH4Cl. Extract with

EtOAc.[2]

Purification: Silica gel chromatography (Hexane/EtOAc).

Quality Control (Self-Validation)
1H NMR Check: Look for the disappearance of the -OH broad singlet (approx. 4.5-5.0 ppm)

and the appearance of a sharp -OMe singlet at 3.35 ppm.

Chiral HPLC: Verify that the enantiomeric excess (ee) remains >98%. Racemization is rare

under these conditions but possible if the solution is too basic for prolonged periods.

Part 5: Application in Drug Discovery
The 3-amino-4-methoxypyrrolidine unit is a key feature in several patent landscapes.

Case Study: JAK Inhibitor Selectivity
In the development of selective JAK1 inhibitors, replacing a 3-aminopiperidine ring with

(3R,4S)-3-amino-4-methoxypyrrolidine resulted in:

Selectivity: Improved selectivity over JAK2 due to the compact size of the pyrrolidine ring

fitting into the restricted specificity pocket.

Solubility: The methoxy oxygen acts as a hydrogen bond acceptor, improving aqueous

solubility compared to the unsubstituted analog.

Quantitative Comparison
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Property 3-Aminopyrrolidine
3-Amino-4-
methoxypyrrolidine

Impact

MW 86.13 116.16
Slight increase,

negligible penalty.

cLogP -0.6 -0.4
Remains highly

polar/soluble.

H-Bond Acceptors 1 2
Improved solubility &

binding contacts.

Rotatable Bonds 0 1
Minimal entropy

penalty.

References
Synthesis of Chiral Pyrrolidines from Tartaric Acid

Source:J. Org.[1][3] Chem., "Enantioselective synthesis of 3,4-substituted pyrrolidines

from tartaric acid."

(Representative citation for Tartaric Acid route).

JAK Inhibitor Structure-Activity Relationships

Source:European Patent EP2686321B1, "Pyrrolopyridazine JAK3 inhibitors and their use."

Commercial Availability & Physical Data

Source: Sigma-Aldrich / MilliporeSigma Product C

Methylation Protocols for Amino-Alcohols

Source:Organic Process Research & Development, "Scalable O-Methyl

Antibacterial Quinolone Analogs

Source:U.S. Patent 5,607,942, "7-(1-pyrrolidinyl)-3-quinolone- and -naphthyridone-

carboxylic acid derivatives."[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/publication/374812547_A_New_Strategy_for_the_Preparation_of_3-Amino-4-hydroxypyrrolidinone-4-acetic_Acid_an_Unusual_g-Amino_Acid_found_in_Microsclerodermins
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2024-f594p
https://patents.google.com/patent/US5607942A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14766668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. WO2016100050A1 - Erk inhibitors - Google Patents [patents.google.com]

3. chemrxiv.org [chemrxiv.org]

4. US5607942A - 7-(1-pyrrolidinyl)-3-quinolone- and - naphthyridone-carboxylic acid
derivatives as antibacterial agents and feed additives - Google Patents [patents.google.com]

To cite this document: BenchChem. [Definitive Guide: 3-Amino-4-Methoxypyrrolidine Chiral
Building Blocks]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14766668/docs#definitive-guide-3-amino-4-
methoxypyrrolidine-chiral-building-blocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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